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Compound of Interest

Compound Name: D-Arabinose-13C

Cat. No.: B15142135

This technical guide provides a comprehensive overview of the physical properties of D-
Arabinose-13C, tailored for researchers, scientists, and professionals in drug development. This
document details the physicochemical characteristics, the experimental protocols for their
determination, and relevant metabolic pathways.

Core Physical and Chemical Properties

D-Arabinose-13C is a stable isotope-labeled version of the naturally occurring monosaccharide
D-Arabinose. The incorporation of a 13C isotope makes it a valuable tool in metabolic research
and biomolecular NMR studies.[1][2] Its physical properties are largely similar to the unlabeled
compound, with minor differences in molecular weight. The specific properties can vary
depending on the position and number of 13C labels.

Data Presentation: Physical Properties of D-Arabinose-
13C Isotopologues

The following table summarizes the key physical properties for the most common
isotopologues of D-Arabinose-3C.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15142135?utm_src=pdf-interest
https://isotope.com/carbohydrates/d-arabinose-1-13c-clm-715-1
https://isotope.com/d-arabinose-1-13c-clm-715-group
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. . Unlabeled D-
Property D-Arabinose-1-*C D-Arabinose-**Cs )
Arabinose
White to off-white White crystalline
Appearance . Powder.
solid/powder.[3] powder.
Molecular Formula 13CC4H100s 13CsH100s CsH100s
Molecular Weight 151.12 g/mol . 155.09 g/mol . 150.13 g/mol .
Melting Point 163-165 °C. Not specified 152-160 °C.
- ) N N 333.2+42.0 °C (at 760
Boiling Point Not specified Not specified
mmHg).
- Slightly soluble in - Readily soluble in
Solubility Not specified
water. water.
_ . [@]20/D -103° (c =4 N N
Optical Rotation ] Not specified Not specified
in H20).
CAS Number 70849-23-9. Not specified 10323-20-3.

Experimental Protocols

The determination of the physical properties of carbohydrates like D-Arabinose-3C involves a

range of analytical techniques.

Melting Point Determination

The melting point is typically determined using a melting point apparatus or by Differential
Scanning Calorimetry (DSC), which measures the heat flow required to raise the sample's
temperature.

Solubility Assessment

Solubility is determined by adding a solute to a solvent until saturation is reached. For
carbohydrates, thermogravimetric methods can be employed where a saturated solution is
prepared at a specific temperature, and a known volume is evaporated to determine the mass
of the dissolved solid. Monosaccharides are generally crystalline solids that are quite soluble in
water due to the presence of multiple hydroxyl groups that can form hydrogen bonds.
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Optical Rotation Measurement

Optical rotation, a key characteristic of chiral molecules, is measured using a polarimeter. A
solution of the compound is placed in the polarimeter, and the angle to which it rotates plane-
polarized light is measured. The specific rotation is a standardized value calculated from the
observed rotation, concentration, and path length.

Chromatographic and Spectroscopic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often
coupled with Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy,
are powerful tools for the separation, identification, and structural elucidation of carbohydrates.
13C-NMR is particularly useful for confirming the position of the isotopic label in D-Arabinose-
13C_

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a carbohydrate standard like D-Arabinose-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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